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Compound of Interest

Compound Name: Salinazid

Cat. No.: B15601492

Audience: Researchers, scientists, and drug development professionals.

Introduction

Salinazid (N'-[(E)-(2-hydroxyphenyl)methylidene]pyridine-4-carbohydrazide) is a chemical
compound with known antituberculous activity.[1][2][3] It is also recognized for its roles as a
potent, lipophilic, cell-permeable iron chelator and a Cu(ll) ionophore.[1][4][5] These properties
make it a compound of interest in various research fields, including microbiology and cancer
biology. Proper preparation and storage of Salinazid stock solutions are critical for ensuring
experimental reproducibility and maintaining the compound's integrity. These notes provide
detailed protocols and data for the effective handling of Salinazid in a laboratory setting.

Physicochemical Properties
e Molecular Formula: C13H11N302[1]

e Molecular Weight: 241.25 g/mol [2][4][5]

e Appearance: White to off-white solid powder[2]

Solubility Data

Salinazid exhibits poor solubility in water but is soluble in several organic solvents and
agueous solutions with specific pH values.[1][6] The choice of solvent is crucial for preparing a
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stable stock solution. Note that solubility can vary between vendors and batches.[5] Warming
and sonication can aid in dissolution.[5]

Table 1: Solubility of Salinazid in Various Solvents

Molar
Solvent Solubility Concentration Reference
(Approx.)
DMSO = 250 mg/mL 1036 mM [2]
DMSO 5.0 mg/mL 20.70 mM [5]
DMF 10.0 mg/mL 41.50 mM [5]
DMF:PBS (pH 7.2)
0.2 mg/mL 0.95 mM [5]
(1:3)
0.18 g/100 mL (1.8
Absolute Ethanol 7.46 mM [1]
mg/mL)
0.212 g/100 mL (2.12
Propylene Glycol 8.79 mM [1]
mg/mL)
0.005 g/100 mL (0.05
Water 0.21 mM [1]
mg/mL)
More soluble than at
Buffer (pH 2.0) - [6]
pH 7.4
Buffer (pH 7.4) >36.2 pg/mL >0.15 mM [7]

Note: The significant difference in reported DMSO solubility (=250 mg/mL vs. 5.0 mg/mL)
highlights the importance of using high-quality, anhydrous DMSO, as hygroscopic DMSO can
negatively impact solubility.[2]

Stock Solution Preparation Protocol

This protocol details the preparation of a 10 mM Salinazid stock solution in DMSO.

Materials:
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» Salinazid powder (MW: 241.25 g/mol )

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile microcentrifuge tubes or vials

e \ortex mixer

» Pipettors and sterile tips

Protocol:

e Pre-weigh Vial: Tare a sterile, amber or foil-wrapped microcentrifuge tube on the analytical
balance.

o Weigh Salinazid: Carefully weigh the desired amount of Salinazid powder. For 1 mL of a 10
mM stock solution, you will need 2.41 mg.

e Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the
Salinazid powder. For a 10 mM solution, if you weighed 2.41 mg, add 1 mL of DMSO.

» Dissolve Compound: Tightly cap the vial and vortex thoroughly until the Salinazid is
completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to facilitate
dissolution.

» Aliquot: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-
use volumes in sterile, light-protected tubes.

e Labeling: Clearly label each aliquot with the compound name, concentration, solvent, date of
preparation, and your initials.

o Storage: Store the aliquots at the recommended temperature (see Section 5).

Table 2: Reconstitution Volumes for Salinazid Stock Solutions (in DMSO)
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Desired Mass of Salinazid Mass of Salinazid Mass of Salinazid
Concentration (1 mg) (5 mg) (10 mg)

1mM 4.145 mL 20.725 mL 41.451 mL

5mM 0.829 mL 4.145 mL 8.290 mL

10 mM 0.415 mL 2.073 mL 4.145 mL

Data derived from

MedchemExpress.[2]

Storage and Stability

Proper storage is essential to maintain the chemical integrity of Salinazid in both its powdered
form and in solution.

Table 3: Recommended Storage Conditions and Stability

Form Temperature Duration Reference
Solid Powder -20°C 3 years [2][4]

Solid Powder +4°C 2 years [2]

In Solvent (DMSO) -80°C 6 months - 1 year [2][4]

In Solvent (DMSO) -20°C 1 month [2]

Key Recommendations:
o Store the solid powder in a dry, dark place.[5]

» For stock solutions, aliquot into single-use volumes to prevent degradation from repeated
freeze-thaw cycles.[2]

o Use light-protected tubes (e.g., amber vials) or wrap tubes in foil to prevent
photodegradation.
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Experimental Workflows and Mechanisms
Workflow for Stock Solution Preparation

The following diagram illustrates the standard procedure for preparing a Salinazid stock

solution.
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Caption: Workflow for preparing and storing Salinazid stock solution.
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Mechanism of Action: Metal lon Chelation

Salinazid's biological activity is linked to its ability to chelate metal ions, acting as an iron
chelator and a copper ionophore. This mechanism involves binding to intracellular metal ions
and potentially transporting them across cellular membranes, thereby disrupting cellular

homeostasis.
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Caption: Simplified mechanism of Salinazid as a metal ion chelator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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